Cas no 1782512-30-4 (2-(Piperidin-4-yl)-4,5-dihydro-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(Piperidin-4-yl)-4,5-dihydro-1,3-thiazole-4-carboxylic acid
• CAS No: 1782512-30-4
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 6238120
• PubChem ID: 105467908
• Update Time: 2025-06-26

2-(Piperidin-4-yl)-4,5-dihydro-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(piperidin-4-yl)-4,5-dihydro-1,3-thiazole-4-carboxylic acid
• 1782512-30-4
• EN300-718843
• 2-(Piperidin-4-yl)-4,5-dihydro-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C9H14N2O2S/c12-9(13)7-5-14-8(11-7)6-1-3-10-4-2-6/h6-7,10H,1-5H2,(H,12,13)
• InChI Key： GXKIYAPEKMBDHJ-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)N=C1C1CCNCC1

Computed Properties

• Exact Mass: 214.07759887g/mol
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 87Ų

Additional information on 2-(Piperidin-4-yl)-4,5-dihydro-1,3-thiazole-4-carboxylic acid

Introduction to 2-(Piperidin-4-yl)-4,5-dihydro-1,3-thiazole-4-carboxylic acid (CAS No. 1782512-30-4)

2-(Piperidin-4-yl)-4,5-dihydro-1,3-thiazole-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1782512-30-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the thiazole derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates a piperidine moiety linked to a dihydrothiazole core, which together with the carboxylic acid functional group at the 4-position, contributes to its unique chemical properties and reactivity.

The significance of 2-(Piperidin-4-yl)-4,5-dihydro-1,3-thiazole-4-carboxylic acid lies in its potential as a pharmacophore in drug design. The presence of the piperidine ring enhances the compound's solubility and metabolic stability, making it an attractive scaffold for further derivatization. Additionally, the thiazole core is well-documented for its role in various biological processes, including antimicrobial, anti-inflammatory, and anticancer activities. The carboxylic acid group provides a site for further functionalization, allowing chemists to modify the compound's properties and target specific biological pathways.

In recent years, there has been a surge in research focused on developing novel thiazole derivatives with enhanced pharmacological profiles. The compound 2-(Piperidin-4-yl)-4,5-dihydro-1,3-thiazole-4-carboxylic acid has been studied for its potential in modulating various enzymatic and receptor interactions. For instance, preliminary studies suggest that this molecule may interact with targets involved in pain signaling and neurodegenerative diseases. The piperidine moiety is particularly interesting as it can mimic the binding pockets of certain enzymes, thereby inhibiting their activity or modulating their function.

The synthesis of 2-(Piperidin-4-yl)-4,5-dihydro-1,3-thiazole-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. The introduction of the carboxylic acid group at the 4-position of the dihydrothiazole ring is often achieved through oxidation or hydrolysis of a methyl or ethyl substituent. Advanced techniques such as catalytic hydrogenation and transition-metal-catalyzed cross-coupling reactions have also been employed to improve synthetic efficiency.

One of the most compelling aspects of studying 2-(Piperidin-4-yl)-4,5-dihydro-1,3-thiazole-4-carboxylic acid is its potential in addressing unmet medical needs. Researchers are exploring its efficacy in preclinical models as a candidate for treating conditions such as chronic pain and neuroinflammation. The compound's ability to cross the blood-brain barrier makes it particularly promising for central nervous system (CNS) disorders. Furthermore, its structural similarity to known bioactive molecules suggests that it may exhibit synergistic effects when combined with other therapeutic agents.

The pharmacokinetic properties of 2-(Piperidin-4-yl)-4,5-dihydro-1,3-thiazole-4-carboxylic acid are also under investigation to determine its suitability for clinical translation. Factors such as bioavailability, half-life, and metabolic clearance are critical in assessing its potential as a drug candidate. In vitro studies have shown that this compound exhibits moderate solubility in water and lipids, which is favorable for formulation development. Additionally, preliminary toxicology studies indicate that it is well-tolerated at moderate doses, suggesting a relatively low risk profile.

The role of computational chemistry in understanding the behavior of 2-(Piperidin-4-yl)-4,5-dihydro-1,3-thiazole-4-carboxylic acid cannot be overstated. Molecular modeling techniques have been used to predict binding affinities and interaction patterns with biological targets. These simulations help researchers design derivatives with improved potency and selectivity. For example, virtual screening has identified key residues on target proteins that are critical for binding this compound, providing insights into how modifications can enhance its pharmacological activity.

In conclusion,2-(Piperidin-4-yl)-4,5-dihydro-1,3-thiazole-4-carboxylic acid (CAS No. 1782512-30-4) represents a promising scaffold for developing novel therapeutics. Its unique structural features and demonstrated biological activity make it an attractive candidate for further investigation. As research continues to uncover new applications and optimize synthetic methodologies,this compound is poised to play a significant role in addressing complex medical challenges.